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Compound of Interest

Compound Name: AF 594 carboxylic acid

Cat. No.: B12373513

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for AF 594
carboxylic acid, a fluorescent dye commonly utilized in biological research. The information
compiled is intended to promote safe laboratory practices and ensure the well-being of
personnel working with this compound.

Introduction

AF 594 carboxylic acid is a bright, red-fluorescent dye with high photostability and
fluorescence quantum yield.[1] It is often used as a non-reactive control in labeling experiments
or can be chemically activated to conjugate with amines, hydrazines, or hydroxylamines.[1]
While specific comprehensive safety data for the free carboxylic acid form is not readily
available in public records, this guide synthesizes general chemical safety principles and data
from related Alexa Fluor™ compounds to provide a robust framework for safe handling.

Hazard Identification and General Precautions

While specific hazard classifications for AF 594 carboxylic acid are not formally established in
readily accessible safety data sheets, it is prudent to treat it as a potentially hazardous
chemical. As a general principle for handling all laboratory chemicals, direct contact with skin,
eyes, and mucous membranes should be avoided. Inhalation of dust or aerosols should be
minimized.
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A review of the toxicity of several organic fluorophores, including some Alexa Fluor™ dyes,
suggests that the concentrations typically used in research applications are significantly lower
than known toxic doses.[2] However, the absence of comprehensive toxicological data for AF
594 carboxylic acid necessitates a cautious approach.

Personal Protective Equipment (PPE)

To ensure personal safety, the following PPE should be worn at all times when handling AF 594
carboxylic acid:

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
splashes.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. Gloves must be
inspected before use and changed immediately if contaminated.

o Body Protection: A laboratory coat or other protective clothing should be worn to prevent skin
contact.

Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of the compound and
ensuring laboratory safety.

e Handling:

[¢]

Use in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of
any potential dust or aerosols.

[¢]

Avoid the formation of dust and aerosols.

[¢]

Wash hands thoroughly after handling.

o

Do not eat, drink, or smoke in the laboratory.

o Storage:

o Store in a tightly sealed container at -20°C in the dark.[1]
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o It can be transported at room temperature for up to three weeks.[1]

o The compound should be desiccated to prevent degradation from moisture.[1]

o Protect from prolonged exposure to light.[1]

Physical and Chemical Properties

A summary of the known physical and chemical properties of AF 594 carboxylic acid is

provided in the table below.

Property Value Reference
Molecular Formula Ca7HeaN4011S2 [1]
Molecular Weight 925.18 g/mol [1]
Appearance Dark-blue crystals [1]

Soluble in water, DMSO, and

Solubilit 1

Y DMF ]
Excitation Maximum (Aex) 586 nm [1]
Emission Maximum (Aem) 613 nm [1]

Molar Extinction Coefficient (g) 105,000 cm—tM—1

[1]

Fluorescence Quantum Yield

(®)

0.77

[1]

First Aid Measures

In the event of exposure, the following first aid procedures should be followed immediately.

» After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

o After Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. If irritation persists, seek medical attention.
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» After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing. Seek immediate medical attention.

 After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Accidental Release Measures

In case of a spill, follow these steps to mitigate the hazard:

Evacuate: Clear the area of all personnel.
» Ventilate: Ensure the area is well-ventilated.
» Contain: Prevent the spill from spreading using absorbent materials.

¢ Clean-up: Carefully sweep or scoop up the spilled material. Place it in a sealed container for
disposal.

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then with
soap and water.

o Dispose: Dispose of the waste material in accordance with local, state, and federal
regulations.

Experimental Protocols
Reconstitution of AF 594 Carboxylic Acid

Objective: To prepare a stock solution of AF 594 carboxylic acid for experimental use.
Materials:

e AF 594 carboxylic acid solid

e High-quality, anhydrous dimethylsulfoxide (DMSO) or dimethylformamide (DMF)

e \ortex mixer
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o Pipettes and sterile, light-protected microcentrifuge tubes
Procedure:

» Allow the vial of AF 594 carboxylic acid to warm to room temperature before opening to
prevent moisture condensation.

e Add the appropriate volume of DMSO or DMF to the vial to achieve the desired
concentration (typically 1-10 mg/mL).[3]

» Vortex the solution until the dye is completely dissolved.

o Store the reconstituted solution at 2-8°C, protected from light. The solution is reported to be
stable for up to one year under these conditions.[3]

Visualizations

The following diagrams illustrate key workflows for the safe handling of AF 594 carboxylic
acid.
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Caption: Workflow for responding to a chemical spill.
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Caption: First aid workflow for chemical exposure.

Conclusion

While AF 594 carboxylic acid is a valuable tool in research, its handling requires adherence to
standard laboratory safety protocols. The guidelines presented in this document are based on
general chemical safety principles and data from related compounds due to the lack of a
comprehensive, publicly available Safety Data Sheet for this specific chemical. Researchers
should always exercise caution, use appropriate personal protective equipment, and be
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prepared for accidental spills or exposures. By following these recommendations, the risks
associated with the use of AF 594 carboxylic acid can be effectively managed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

